Methyl 3-ethyl-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxylate

• Molecular Formula: C12H12N2O4
• Molecular Weight: 248.23 g/mol
• IUPAC Name: methyl 3-ethyl-2,4-dioxo-1H-quinazoline-7-carboxylate
• InChI: InChI=1S/C12H12N2O4/c1-3-14-10(15)8-5-4-7(11(16)18-2)6-9(8)13-12(14)17/h4-6H,3H2,1-2H3,(H,13,17)
• InChI Key: LOFNHACDWNOGEM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C=C(C=C2)C(=O)OC)NC1=O

Description

Methyl 3-ethyl-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxylate is a useful research compound. Its molecular formula is C12H12N2O4 and its molecular weight is 248.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of dimethyl 2-aminoterephthalate (4.18 g), ethyl isocyanate (2.58 ml) and triethylamine (1.0 ml) in toluene (20 ml) was heated at 70° C. for 15 hr. After concentration, methanol (50 ml) and concentrated hydrochloric acid (10 ml) was added and the mixture was stirred at room temperature for 5 hr. After concentration, the residue was washed with water (50 ml) and methanol (50 ml) and dried to give the object compound (2.23 g).